Cas no 885276-25-5 (1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-)

• Product Name: 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-
• CAS No: 885276-25-5
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• MDL: MFCD04115180
• CID: 711340
• PubChem ID: 84819717
• Update Time: 2025-10-29

1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-
• (3-BOC-AMINOPYRROLIDIN-1-YL)THIOPHEN-2-YL-ACETIC ACID,
• 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-1-yl]-2-thiophen-2-ylacetic acid
• (3-BOC-AMINO-PYRROLIDIN-1-YL)-THIOPHEN-2-YL-ACETIC ACID
• 1-Pyrrolidineaceticacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl
• 2-(3-((tert-Butoxycarbonyl)amino)pyrrolidin-1-yl)-2-(thiophen-2-yl)acetic acid
• MFCD04115180
• 2-(3-((tert-Butoxycarbonyl)amino)pyrrolidin-1-yl)-2-(thiophen-2-yl)aceticacid
• CS-0341136
• 885276-25-5
• SB39469
• 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-1-yl]-2-thiophen-2-ylacetic acid
• (3-boc-aminopyrrolidin-1-yl)thiophen-2-ylacetic acid
• {3-[(TERT-BUTOXYCARBONYL)AMINO]PYRROLIDIN-1-YL}(THIOPHEN-2-YL)ACETIC ACID

• MDL： MFCD04115180
• Inchi： 1S/C15H22N2O4S/c1-15(2,3)21-14(20)16-10-6-7-17(9-10)12(13(18)19)11-5-4-8-22-11/h4-5,8,10,12H,6-7,9H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： KMWOJTOWILHWJA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)N1CCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.13000
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.11000
• LogP: 2.80160

Additional information on 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl-

Comprehensive Overview of 1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- (CAS No. 885276-25-5)

1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- (CAS No. 885276-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of both thienyl and tert-butoxycarbonyl (Boc) groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis intermediates like 1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- has surged, driven by advancements in targeted drug delivery and peptide-based therapeutics. Researchers are particularly interested in its potential role as a building block for designing novel enzyme inhibitors and receptor modulators. Its unique structural features, including the pyrrolidine core and thiophene ring, contribute to its ability to interact with biological targets selectively.

The compound's CAS No. 885276-25-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. One of the trending topics in this context is the exploration of sustainable synthesis methods for such intermediates, aligning with the global push toward green chemistry. Scientists are investigating catalyst-free reactions and microwave-assisted synthesis to optimize the production of 1-Pyrrolidineacetic acid derivatives with minimal environmental impact.

Another area of interest is the compound's potential application in neuropharmacology. The pyrrolidine moiety is a common feature in many central nervous system (CNS) drugs, and the thienyl group can enhance binding affinity to neural receptors. This has led to speculation about its utility in developing treatments for neurodegenerative disorders, a hot topic in contemporary medical research. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a technical standpoint, the Boc-protected amino group in 1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- offers advantages in peptide coupling reactions, a process critical for proteomics research. This feature makes the compound a preferred choice for solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical development. The growing popularity of personalized medicine has further amplified the need for such high-purity intermediates.

In summary, 1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-thienyl- (CAS No. 885276-25-5) represents a promising candidate for advancing drug discovery and biochemical research. Its structural complexity and functional versatility align with current trends in precision medicine and sustainable chemistry. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative therapeutic development.